Cas no 7476-08-6 (tetraphene-7-carbonitrile)

• Product Name: tetraphene-7-carbonitrile
• CAS No: 7476-08-6
• MF: C₁₉H₁₁N
• MW: 253.297344446182
• CID: 980261
• PubChem ID: 81992
• Update Time: 2025-04-19

tetraphene-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• tetraphene-7-carbonitrile
• benz[a]anthracene-7-carbonitrile; Benz(a)anthracene, 7-cyano-; 10-Cyano-1,2-benzanthracene; NSC400555; Benz[a]anthracene-7-carbonitrile; Benz(a)anthracene-7-carbonitrile; Benz[a]anthracen-7-carbonitril; 7-Cyanobenz(a)anthracene; BRN 3318100; Benz[a]anthracene, 7-cyano-;
• Benz(a)anthracene, 7-cyano-
• 7476-08-6
• Benz[a]anthracene, 7-cyano-
• 4-09-00-02746 (Beilstein Handbook Reference)
• NSC-400555
• benzo[a]anthracene-7-carbonitrile
• WLN: L D6 B666J JCN
• Benz[a]anthracene-7-carbonitrile
• Benz(a)anthracene-7-carbonitrile
• UNII-52XEP5C3SJ
• NSC400555
• DTXSID50225741
• 10-Cyano-1,2-benzanthracen
• BRN 3318100
• 52XEP5C3SJ
• 10-Cyano-1,2-benzanthracene
• NSC 400555
• 7-Cyanobenz(a)anthracene
• XIOJYHPTSOMRDI-UHFFFAOYSA-N

• Inchi： 1S/C19H11N/c20-12-19-16-8-4-2-6-14(16)11-18-15-7-3-1-5-13(15)9-10-17(18)19/h1-11H
• InChI Key： XIOJYHPTSOMRDI-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 253.08923
• Monoisotopic Mass: 253.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.9510 (rough estimate)
• Boiling Point: 386.5°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 23.79